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Compound of Interest

Compound Name: Dimethyl trimethylsilyl phosphite

CAS No.: 36198-87-5

Cat. No.: B1347009

Get Quote

Dimethyl trimethylsilyl phosphite, with the linear formula (CH₃)₃SiOP(OCH₃)₂, is a versatile

and highly reactive organophosphorus reagent.[1] Its strategic importance in contemporary

organic synthesis stems from its role as a key intermediate in the formation of carbon-

phosphorus bonds, a critical linkage in many biologically active molecules and advanced

materials.[2][3] Unlike traditional phosphite esters, the trimethylsilyl group imparts unique

reactivity, enabling milder reaction conditions and cleaner conversions, particularly in variations

of the Michaelis-Arbuzov reaction.[3][4] Its applications range from the synthesis of protected

phosphoamino acids for peptide chemistry to its use as a novel electrolyte additive for

enhancing the performance of high-voltage lithium-ion batteries.[1][5] This guide offers a robust

and reliable protocol for its preparation, ensuring high purity and yield.

Core Principles: Reaction Mechanism and Rationale
The synthesis of Dimethyl trimethylsilyl phosphite is most effectively achieved through the

silylation of dimethyl phosphite with trimethylsilyl chloride (TMSCl). This reaction is typically

conducted in the presence of a tertiary amine base, such as triethylamine (Et₃N), which serves

as a crucial acid scavenger.
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The Causality Behind the Mechanism:

The reaction proceeds via a nucleophilic attack of the phosphorus atom in dimethyl phosphite

on the silicon atom of TMSCl. However, dimethyl phosphite exists in equilibrium with its

tautomeric form, phosphorous acid dimethyl ester, which possesses a P-H bond. The

triethylamine base facilitates the deprotonation of the P-H proton, significantly increasing the

nucleophilicity of the resulting phosphite anion. This anion then readily attacks the electrophilic

silicon center of trimethylsilyl chloride. The driving force for the reaction is the formation of the

thermodynamically stable P-O-Si linkage and the precipitation of the triethylammonium chloride

salt.

Below is a diagram illustrating the key steps of this base-mediated silylation reaction.
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Caption: Base-mediated synthesis pathway of Dimethyl trimethylsilyl phosphite.

Experimental Protocol: A Self-Validating Workflow
This protocol is designed to be a self-validating system. Each step, from reagent preparation to

final purification, includes checkpoints and rationales to ensure the experiment remains on the
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path to success. The reaction must be conducted under anhydrous conditions, as Dimethyl
trimethylsilyl phosphite and the trimethylsilyl chloride reagent are highly sensitive to

moisture.[6][7]

Reagents and Materials
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Reagent/Ma
terial

CAS
Number

Molecular
Weight (
g/mol )

Quantity
(1.0 eq)

Moles (mol) Notes

Dimethyl

phosphite
868-85-9 110.05

55.0 g (45.3

mL)
0.50

Reagent

grade, >98%

purity.

Trimethylsilyl

chloride

(TMSCl)

75-77-4 108.64
59.8 g (70.0

mL)
0.55

1.1

equivalents.

Freshly

distilled

before use to

remove HCl

and

siloxanes.

Triethylamine

(Et₃N)
121-44-8 101.19

55.7 g (76.8

mL)
0.55

1.1

equivalents.

Distilled from

CaH₂ and

stored over

KOH pellets.

Anhydrous

Diethyl Ether

(Et₂O)

60-29-7 74.12 500 mL -

Dried using a

solvent

purification

system or by

distillation

from

sodium/benz

ophenone.

Anhydrous

Hexane
110-54-3 86.18 200 mL -

For washing

the salt

byproduct.

Detailed Step-by-Step Methodology
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1. Reaction Setup (Inert Atmosphere is Critical)

Assemble a 1 L three-neck round-bottom flask equipped with a magnetic stir bar, a 250 mL

pressure-equalizing dropping funnel, a reflux condenser with a nitrogen/argon inlet, and a

thermometer.

Flame-dry all glassware under vacuum and allow it to cool to room temperature under a

positive pressure of inert gas (Nitrogen or Argon).[8] This step is crucial to remove adsorbed

water, which would otherwise consume the TMSCl reagent and hydrolyze the product.[7]

Charge the flask with dimethyl phosphite (55.0 g, 0.50 mol) and anhydrous diethyl ether (300

mL) via cannula transfer.

Add triethylamine (55.7 g, 0.55 mol) to the flask.

Charge the dropping funnel with freshly distilled trimethylsilyl chloride (59.8 g, 0.55 mol)

diluted with anhydrous diethyl ether (100 mL).

2. Reagent Addition and Reaction

Cool the reaction flask to 0 °C using an ice-water bath. This is to control the initial exotherm

of the salt formation.

Begin vigorous stirring and add the TMSCl solution dropwise from the addition funnel over a

period of 90-120 minutes. Maintain the internal temperature below 10 °C.

A voluminous white precipitate of triethylammonium chloride will form immediately. The

formation of this precipitate is a primary indicator of reaction progress.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Continue stirring at room temperature for an additional 4-6 hours to ensure the reaction goes

to completion.

3. Workup and Isolation (Anhydrous Conditions Maintained)
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The primary challenge in the workup is the efficient removal of the fine triethylammonium

chloride salt.

Set up a Schlenk filtration apparatus with a medium-porosity fritted funnel under an inert

atmosphere.

Transfer the reaction slurry to the filtration funnel via a wide-bore cannula.

Wash the collected salt with two portions of anhydrous hexane (2 x 100 mL) to recover any

occluded product.

Combine the filtrate and the washings. The resulting solution should be clear and colorless to

pale yellow.

4. Purification: Fractional Vacuum Distillation

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk

of the solvent.

Assemble a fractional distillation apparatus with a short Vigreux column. It is critical that the

apparatus is flame-dried and under an inert atmosphere.

Distill the crude product under reduced pressure. Collect the fraction boiling at 36-37 °C / 11

mmHg.[1]

The purified Dimethyl trimethylsilyl phosphite should be a clear, colorless liquid. The yield

is typically in the range of 80-90%.

The entire experimental process can be visualized in the following workflow diagram.
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Caption: Step-by-step workflow for the synthesis and purification of DMTMSP.
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Analytical Characterization and Quality Control
Verifying the identity and purity of the final product is paramount. A combination of

spectroscopic techniques provides a definitive confirmation.

Spectroscopic Data
Technique Solvent

Expected Chemical Shift
(δ) / Signal

³¹P NMR CDCl₃

δ ≈ 128-130 ppm (singlet). This

is the most diagnostic signal,

confirming the trivalent

phosphite ester structure.

¹H NMR CDCl₃

δ ≈ 3.6 ppm (doublet, J(P-H) ≈

11 Hz, 6H, -P(OCH₃)₂). δ ≈ 0.2

ppm (singlet, 9H, -Si(CH₃)₃).

¹³C NMR CDCl₃

δ ≈ 51 ppm (doublet, J(P-C) ≈

6 Hz, -P(OCH₃)₂). δ ≈ 0 ppm

(singlet, -Si(CH₃)₃).

Note: NMR chemical shifts can vary slightly based on solvent and concentration.

The absence of a significant signal around δ 7-11 ppm in the ³¹P NMR spectrum confirms the

consumption of the dimethyl phosphite starting material.[9] Similarly, the absence of a large P-

H doublet (J ≈ 700 Hz) in the ¹H NMR spectrum indicates complete conversion.

Critical Safety and Handling Procedures
Working with organophosphorus and organosilicon compounds requires strict adherence to

safety protocols. Both reactants and the product are hazardous.[6]

General Precautions: All manipulations should be performed in a well-ventilated chemical

fume hood.[10] Avoid inhalation of vapors and any contact with skin and eyes.[11]

Personal Protective Equipment (PPE): Wear safety goggles, a flame-retardant lab coat, and

chemical-resistant gloves (nitrile gloves for incidental contact, consider butyl rubber for
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prolonged handling).[7][10]

Reactivity Hazards:

Flammability: Dimethyl trimethylsilyl phosphite is a flammable liquid.[6] Keep it away

from heat, sparks, and open flames. All transfers and distillations should use equipment

grounded to prevent static discharge.[6][12]

Moisture Sensitivity: The product and TMSCl react with moisture.[6][7] Store under an inert

gas in a tightly sealed container in a cool, dry place, preferably a refrigerator rated for

flammable storage (2-8°C).[1]

Spill and Waste Management:

Spills: Absorb small spills with a dry, inert material like sand or vermiculite and place in a

sealed container for disposal.[7][10]

Waste: Unused reagents and product should be quenched carefully. A suggested method

is the slow, controlled addition to a stirred solution of isopropanol, followed by treatment

with a basic solution (e.g., sodium carbonate) to neutralize any acidic byproducts before

disposal according to institutional regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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